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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Diarylide Yellow
pigments, a significant class of synthetic organic pigments. The guide details their classification

according to the Colour Index system, presents their key performance characteristics in a

comparative format, and outlines the standardized experimental protocols used for their

evaluation. This document is intended to serve as a valuable resource for professionals in

research and development who require a deep understanding of these materials for their

applications.

Introduction to Diarylide Yellow Pigments
Diarylide Yellow pigments are a class of organic compounds widely used as colorants in

various applications, including inks, coatings, plastics, and textiles.[1] They are characterized

by the presence of two azo groups in their chemical structure, which are formed through the

coupling of a doubly diazotized aromatic diamine (often a derivative of benzidine) with two

molecules of an acetoacetanilide derivative.[1][2] The specific substituents on both the diamine

and the acetoacetanilide components allow for the synthesis of a range of yellow shades, from

greenish to reddish tones.[1] These pigments are known for their good color strength and

solvent fastness, though their lightfastness can vary.[2]
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Diarylide Yellow pigments are classified within the Colour Index (CI) system, a standardized

method for identifying colorants. Each pigment is assigned a CI Generic Name (e.g., Pigment

Yellow 12) and a CI Constitution Number. The following table provides a classification of

several common Diarylide Yellow pigments.

CI Generic Name
Common
Name/Acronym

CI Constitution
Number

CAS Number

Pigment Yellow 12 Benzidine Yellow G 21090 6358-85-6

Pigment Yellow 13
Diarylide Yellow

AAMX
21100 5102-83-0

Pigment Yellow 14 Diarylide Yellow AAOT 21095 5468-75-7

Pigment Yellow 17 Diarylide Yellow 17 21105 4531-49-1

Pigment Yellow 81 Diarylide Yellow 81 21127 22094-93-5

Pigment Yellow 83 Diarylide Yellow HR 21108 5567-15-7

Quantitative Performance Data
The performance of Diarylide Yellow pigments is crucial for their application. The following

tables summarize key quantitative data for several common Diarylide Yellows, allowing for

easy comparison.

Physical and Chemical Properties
CI Generic Name Density (g/cm³) Oil Absorption ( g/100g )

Pigment Yellow 12 ~1.4 40-50

Pigment Yellow 13 ~1.5 30-50

Pigment Yellow 14 ~1.6 35-45

Pigment Yellow 83 1.2-1.5 40-90

Fastness Properties
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Lightfastness is rated on the Blue Wool Scale from 1 to 8, where 1 indicates very poor

lightfastness and 8 indicates excellent lightfastness.[3][4][5] Heat and chemical resistance are

typically rated on a scale of 1 to 5, where 1 is poor and 5 is excellent.[6][7]

CI Generic
Name

Heat
Resistance
(°C)

Lightfastne
ss (Full
Shade)

Water
Resistance

Acid
Resistance

Alkali
Resistance

Pigment

Yellow 12
160 3 5 4-5 4

Pigment

Yellow 13
180 4 4-5 5 5

Pigment

Yellow 14
180 3-4 5 4-5 4-5

Pigment

Yellow 83
200 5-6 5 5 5

Experimental Protocols
The characterization and performance evaluation of Diarylide Yellow pigments are conducted

using standardized experimental protocols.

Lightfastness Testing (ASTM D4303)
The lightfastness of pigments is determined according to ASTM D4303, "Standard Test

Methods for Lightfastness of Colorants Used in Artists' Materials."[8][9][10][11]

Objective: To simulate the effects of long-term indoor illumination on the color stability of the

pigment.

Methodology:

Specimen Preparation: The pigment is dispersed in a suitable binder and applied to a

substrate. A portion of the specimen is shielded from light to serve as a reference.
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Exposure: The specimens are exposed to a controlled light source. ASTM D4303 outlines

several methods, including:

Method A & B: Exposure to natural daylight filtered through window glass in specific

locations (e.g., southern Florida or Arizona).[8][9][10]

Method C & D: Exposure in a xenon-arc apparatus that simulates daylight filtered

through window glass, with or without humidity control.[8][9][10]

Evaluation: The color change between the exposed and unexposed portions of the

specimen is measured using a spectrophotometer or colorimeter. The color difference is

calculated using the CIE 1976 Lab* color difference equation (ΔE*).[8][9][10] The

lightfastness is then rated based on the magnitude of this color change, often correlated to

the Blue Wool Scale.

Chemical Resistance Testing (ISO 2812)
The resistance of pigments to various liquids is evaluated based on methods described in ISO

2812, "Paints and varnishes — Determination of resistance to liquids."[12][13][14][15]

Objective: To assess the effect of chemicals on the pigment's color and the integrity of the

coating.

Methodology: ISO 2812 specifies several methods, including:

Method 1: Immersion in liquids other than water: A coated test panel is fully or partially

immersed in the test liquid for a specified duration and at a defined temperature.[12][13]

[14]

Method 2: Using an absorbent medium: A pad soaked in the test liquid is placed on the

coated surface.

Spotting methods: A drop of the test liquid is placed on the coating.[16]

Evaluation: After the exposure period, the coating is examined for any changes, such as

discoloration, blistering, softening, or loss of adhesion. The degree of change is rated on a 1

to 5 scale.
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Mandatory Visualizations
Pigment Characterization Workflow
The following diagram illustrates a typical workflow for the characterization of Diarylide Yellow
pigments, from synthesis to performance evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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